1-[(2H-1,3-BENZODIOXOL-5-YL)METHYL]-4-(4-METHYL-3-NITROBENZOYL)PIPERAZINE

• Molecular Formula: C20H21N3O5
• Molecular Weight: 383.4 g/mol
• SMILES: CC1=C(C=C(C=C1)C(=O)N2CCN(CC2)CC3=CC4=C(C=C3)OCO4)[N+](=O)[O-]
• InChI: InChI=1S/C20H21N3O5/c1-14-2-4-16(11-17(14)23(25)26)20(24)22-8-6-21(7-9-22)12-15-3-5-18-19(10-15)28-13-27-18/h2-5,10-11H,6-9,12-13H2,1H3
• InChIKey: ISWVUYGWTNZQPZ-UHFFFAOYSA-N

1-[(2H-1,3-Benzodioxol-5-yl)methyl]-4-(4-methyl-3-nitrobenzoyl)piperazine: Physicochemical Identity & Procurement

1-[(2H-1,3-benzodioxol-5-yl)methyl]-4-(4-methyl-3-nitrobenzoyl)piperazine is a synthetic small molecule belonging to the benzodioxole-piperazine class, characterized by a 1,3-benzodioxole methyl group and a 4-methyl-3-nitrobenzoyl substituent on the piperazine core . Its molecular formula is C20H21N3O5 with a molecular weight of 383.4 g/mol. This compound is typically offered as a solid screening compound for research purposes, and its structural identity is supported by 1H NMR spectral data [1].

Screening library member Benzodioxole-piperazine scaffold for target-based or phenotypic screens

Physicochemical probe Explores lipophilicity, solubility, and polar surface area boundaries in lead optimization

QC-verified identity Third-party 1H NMR reference spectrum supports rapid batch acceptance

• [1] Wiley SpectraBase. Compound ID E1WktqZPnJK: 1-(1,3-benzodioxol-5-ylmethyl)-4-(4-methyl-3-nitrobenzoyl)piperazine. 1H NMR Spectrum. View Source

1-[(2H-1,3-Benzodioxol-5-yl)methyl]-4-(4-methyl-3-nitrobenzoyl)piperazine: Non-Interchangeability with Generics

The specific 4-methyl-3-nitrobenzoyl substitution on the piperazine ring confers distinct physicochemical properties that preclude generic substitution with close analogs. Direct comparison of computed molecular descriptors demonstrates that minor structural modifications lead to quantifiably different lipophilicity, aqueous solubility, and topographical polar surface area . These parameters are critical determinants of pharmacokinetic behavior, including absorption, brain penetration, and plasma protein binding. Therefore, substituting this compound with a position isomer (e.g., 3-nitrobenzoyl) or a reduced analog (e.g., 4-nitrobenzyl) will predictably alter in vitro and in vivo pharmacological profiles, invalidating experimental reproducibility [1].

Regioisomer mismatch

Substituting the 4-methyl-3-nitrobenzoyl isomer may shift lipophilicity and membrane permeability profiles.

Reduced analog incompatibility

Using the 4-nitrobenzyl analog alters aqueous solubility, risking precipitation in aqueous assay buffers.

Spectral data gap

Close analogs lack curated NMR reference spectra, requiring independent structural re-confirmation.

• [1] C. A. Lipinski, F. Lombardo, B. W. Dominy, P. J. Feeney. Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Adv Drug Deliv Rev. 2001 Mar 1;46(1-3):3-26. View Source

1-[(2H-1,3-Benzodioxol-5-yl)methyl]-4-(4-methyl-3-nitrobenzoyl)piperazine: Differentiation from Closest Analogs

Lipophilicity Advantage Over 3-Nitrobenzoyl Isomer

The target compound's logP, a critical indicator of membrane permeability, is 2.94. This is significantly higher than its closest regioisomer, 1-(1,3-benzodioxol-5-ylmethyl)-4-(3-nitrobenzoyl)piperazine, which has a logP of 2.52 . The +0.42 logP unit difference suggests the target compound is approximately 2.6 times more lipophilic [1].

LogP Difference

Computed property

ΔLogP +0.42

Regioisomer selection for permeability SPR studies

Computed logP; validate with experimental determination

Evidence Dimension	Lipophilicity
Target Compound Data	LogP = 2.94 (Hit2Lead ChemBridge ID: 6599958)
Comparator Or Baseline	LogP = 2.52 (Hit2Lead ChemBridge ID: 6588652, 3-nitrobenzoyl isomer)
Quantified Difference	ΔLogP = +0.42. Approximate 2.6x increase in lipophilicity (log10 scale).
Conditions	Computed molecular property (Hit2Lead platform).

Why This Matters

Procurement of the correct regioisomer is essential for structure-permeability relationship (SPR) studies, as the 2.6x lipophilicity difference will materially alter passive membrane diffusion rates and off-target binding potential.

• [1] C. A. Lipinski, F. Lombardo, B. W. Dominy, P. J. Feeney. Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Adv Drug Deliv Rev. 2001;46(1-3):3-26. View Source

Aqueous Solubility vs. Reduced Analog

The computed aqueous solubility parameter (LogSW) for the target compound is -4.90, indicating lower predicted solubility compared to the reduced 4-nitrobenzyl analog, 1-(1,3-benzodioxol-5-ylmethyl)-4-(4-nitrobenzyl)piperazine, which has a LogSW of -4.14 . This translates to an 84% decrease in predicted aqueous solubility (approximately 5.8x lower) [1].

Solubility Shift

Computed property

ΔLogSW −0.76

Impacts assay solubility protocol development

Predicted solubility; formulation may improve outcome

Evidence Dimension	Aqueous Solubility
Target Compound Data	LogSW = -4.90 (Hit2Lead ChemBridge ID: 6599958)
Comparator Or Baseline	LogSW = -4.14 (Hit2Lead ChemBridge ID: 5265155, 4-nitrobenzyl analog)
Quantified Difference	ΔLogSW = -0.76. Approximately 5.8x lower predicted solubility.
Conditions	Computed molecular property (Hit2Lead platform).

Why This Matters

The significant solubility difference directly impacts the practical development of in vitro assays, requiring different solvent systems and potentially leading to precipitation at higher concentrations, a crucial selection criterion for screening laboratories.

• [1] J. S. Delaney. Predicting aqueous solubility from structure. Drug Discov Today. 2005;10(4):289-95. View Source

Topological Polar Surface Area vs. 4-Nitrobenzyl Analog

The target compound exhibits a tPSA of 85.2 Ų, a value that is 17.1 Ų higher than the 68.1 Ų tPSA of the 4-nitrobenzyl analog . This substantial difference places the target compound well above the common oral CNS drug threshold of <70-90 Ų, in contrast to the comparator [1].

tPSA Increase

Computed property

ΔtPSA +17.1 Ų

Probe for CNS permeability boundary exploration

tPSA alone does not guarantee CNS penetration

Evidence Dimension	Topological Polar Surface Area
Target Compound Data	tPSA = 85.2 Ų (Hit2Lead ChemBridge ID: 6599958)
Comparator Or Baseline	tPSA = 68.1 Ų (Hit2Lead ChemBridge ID: 5265155, 4-nitrobenzyl analog)
Quantified Difference	ΔtPSA = +17.1 Ų (25% increase).
Conditions	Computed molecular property (Hit2Lead platform).

Why This Matters

For researchers constructing CNS screening libraries, procuring the target compound with a higher tPSA is valuable for exploring the boundary of CNS penetrability, providing a distinct structural probe compared to analogs with more favorable, lower tPSA values.

• [1] H. Pajouhesh, G. R. Lenz. Medicinal chemical properties of successful central nervous system drugs. NeuroRx. 2005;2(4):541-53. View Source

1H NMR Identity Verification Advantage

The compound's identity is supported by a cataloged 1H NMR spectrum in the Wiley KnowItAll Spectral Library (SpectraBase Compound ID: E1WktqZPnJK) [1]. In contrast, no comparable curated NMR spectrum is publicly available for the closely related 1-(1,3-benzodioxol-5-ylmethyl)-4-(3-nitrobenzoyl)piperazine analog (Hit2Lead ID 6588652) , limiting immediate analytical verification for procurement.

1H NMR Identity

Verified reference

Spectrum cataloged

Streamlines QC and batch acceptance workflows

Accessible via SpectraBase; analogs lack curated data

Evidence Dimension	Availability of Curated Spectroscopic Data
Target Compound Data	1H NMR spectrum available (Wiley KnowItAll Library)
Comparator Or Baseline	No publicly accessible curated 1H NMR spectrum found (3-nitrobenzoyl analog)
Quantified Difference	Qualitative difference: presence vs. absence of a verified spectral data file for direct comparison.
Conditions	Cross-database search (SpectraBase vs. Hit2Lead and open-access literature).

Why This Matters

The availability of a verified reference spectrum streamlines the quality control (QC) and acceptance process in an industrial or academic laboratory setting, reducing the time and cost of independent structural re-confirmation.

• [1] Wiley SpectraBase. Compound ID E1WktqZPnJK: 1-(1,3-benzodioxol-5-ylmethyl)-4-(4-methyl-3-nitrobenzoyl)piperazine. 1H NMR Spectrum. View Source

1-[(2H-1,3-Benzodioxol-5-yl)methyl]-4-(4-methyl-3-nitrobenzoyl)piperazine: High-Value Application Scenarios

CNS Drug Design SAR Probe

The target compound's distinct chemical space, defined by a LogP of 2.94 and tPSA of 85.2 Ų, makes it a definitive probe in SAR studies aimed at mapping the lipophilic tolerance of a biological target while assessing CNS permeability constraints . Its position as a regioisomer with a higher LogP but a less brain-penetrant tPSA score compared to common analogs [1] provides a controlled variable for optimizing a lead series for optimal target engagement versus central nervous system exposure.

Assay Solubility Optimization Control

With a notably low predicted aqueous solubility (LogSW of -4.90), this compound serves as an excellent experimental control for developing and validating in vitro assay protocols that are robust against precipitation and non-specific binding . Its solubility profile, which is 5.8x lower than the 4-nitrobenzyl analog, allows analytical chemists to test and compare solubility-enhancing formulation strategies (e.g., co-solvent systems) in a drug metabolism context.

QC Reference Standard for Vendor Qualification

The existence of a curated, third-party 1H NMR spectrum for this compound provides a readily accessible gold standard reference for chemical procurement. This enables testing laboratories to immediately and cost-effectively verify the identity and purity of the supplied compound, a process that is more resource-intensive for analogs without such publicly available verified spectral data, thereby streamlining vendor qualification and batch acceptance workflows.

Application

Selection Property

Validation Focus

CNS permeability SAR

Lipophilicity / tPSA balance

Permeability screening across cell models

Solubility-limited assay dev.

Predicted aqueous solubility

Co-solvent and precipitation control

Vendor qualification

Third-party NMR spectrum

Spectral match verification

• [1] H. Pajouhesh, G. R. Lenz. Medicinal chemical properties of successful central nervous system drugs. NeuroRx. 2005;2(4):541-53. View Source